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Cat. No.: B12394406 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

L-Arabinopyranose-¹³C is a stable isotope-labeled form of L-arabinopyranose, a naturally

occurring pentose monosaccharide. In this molecule, one or more of the naturally abundant

carbon-12 atoms are replaced with the non-radioactive, stable isotope carbon-13. This isotopic

substitution makes L-Arabinopyranose-¹³C an invaluable tool in a variety of scientific

disciplines, particularly in metabolic research and drug development, where it serves as a

tracer to elucidate biochemical pathways and reaction kinetics.[1][2][3]

Chemical Structure and Properties
L-Arabinose exists in equilibrium between its open-chain and cyclic furanose (five-membered

ring) and pyranose (six-membered ring) forms, with the pyranose form being predominant. L-

Arabinopyranose-¹³C refers to this six-membered ring structure with one or more ¹³C atoms.

The position of the ¹³C label is crucial for specific experimental applications and is designated

by a number, such as L-Arabinopyranose-1-¹³C, where the carbon at the anomeric position is

labeled.[4][5][6][7]

The chemical structure of α-L-arabinopyranose is depicted below. The ¹³C label can be

incorporated at any of the five carbon positions.
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Chemical Structure of α-L-Arabinopyranose
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Caption: General chemical structure of α-L-arabinopyranose.

Quantitative Data
The physical and chemical properties of L-Arabinopyranose-¹³C are very similar to its unlabeled

counterpart. Key quantitative data for commercially available L-Arabinopyranose-¹³C

isotopologues are summarized below.
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Property
L-
Arabinopyrano
se-1-¹³C

L-
Arabinopyrano
se-2-¹³C

L-
Arabinopyrano
se-¹³C₅

Unlabeled L-
Arabinopyrano
se

Molecular

Formula
¹³CC₄H₁₀O₅ C₄¹³CH₁₀O₅ ¹³C₅H₁₀O₅ C₅H₁₀O₅

Molecular Weight
151.12 g/mol [4]

[8]
151.12 g/mol 155.09 g/mol [9] 150.13 g/mol

Isotopic Purity
≥ 99 atom %

¹³C[10]
≥ 99 atom % ¹³C

≥ 99 atom %

¹³C[9]
N/A

Melting Point 155-157 °C[8] N/A N/A 160-163 °C

Solubility
Slightly soluble in

water[8]
N/A N/A Soluble in water

Appearance
White to off-white

solid[8]
N/A Powder[9]

White crystalline

powder

¹³C NMR Chemical Shift Data (in D₂O, referenced to DSS)

Carbon Atom Chemical Shift (ppm)

C1 99.471[11]

C2 74.544[11]

C3 75.156[11]

C4 71.192[11]

C5 69.093[11]

Experimental Protocols
L-Arabinopyranose-¹³C is a key substrate in ¹³C-Metabolic Flux Analysis (¹³C-MFA), a powerful

technique to quantify intracellular metabolic fluxes.[12][13] A generalized protocol for a ¹³C-MFA

experiment is outlined below.
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General Protocol for ¹³C-Metabolic Flux Analysis (¹³C-
MFA)

Experimental Design:

Select the appropriate ¹³C-labeled L-arabinose isotopomer based on the metabolic

pathways of interest. The choice of tracer has a significant impact on the precision of the

estimated fluxes.[14]

Determine the optimal substrate concentration and labeling percentage (e.g., a mix of

labeled and unlabeled L-arabinose).

Design the cell culture experiment, including the choice of organism, growth medium, and

culture conditions (e.g., batch or chemostat culture).[13]

Cell Culture and Labeling:

Grow the cells in a defined medium containing the ¹³C-labeled L-arabinose as the primary

carbon source.

Monitor cell growth and substrate consumption to ensure the cells reach a metabolic and

isotopic steady state.[13]

Harvest the cells during the exponential growth phase.

Metabolite Extraction and Sample Preparation:

Quench the metabolism rapidly to prevent changes in metabolite levels.

Extract intracellular metabolites using a suitable solvent system.

Hydrolyze cell biomass to release protein-bound amino acids.

Derivatize the metabolites to enhance their volatility and stability for analysis.

Analytical Measurement:

Analyze the isotopic labeling patterns of the metabolites using techniques such as:
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Nuclear Magnetic Resonance (NMR) spectroscopy: Provides detailed information on

the position of ¹³C atoms within a molecule.[15]

Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS): Measures the mass distribution of metabolite fragments, from

which the labeling pattern can be inferred.[13]

Data Analysis and Flux Calculation:

Correct the raw analytical data for the natural abundance of ¹³C.

Use a computational model of the organism's metabolic network to simulate the flow of ¹³C

through the pathways.

Fit the simulated labeling patterns to the experimental data to estimate the intracellular

metabolic fluxes.
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Generalized Workflow for ¹³C-MFA
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Caption: A typical experimental workflow for ¹³C-Metabolic Flux Analysis.
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Signaling Pathways
In many microorganisms, such as the yeast Saccharomyces cerevisiae, L-arabinose is

metabolized through a series of enzymatic reactions that convert it into an intermediate of the

pentose phosphate pathway (PPP), D-xylulose-5-phosphate.[4][8][16] The use of L-

Arabinopyranose-¹³C allows for the detailed tracing of carbon atoms through this and

connected pathways.
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L-Arabinose Metabolic Pathway in Yeast
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Caption: Bacterial L-arabinose catabolic pathway engineered in yeast.
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Applications in Drug Development
The use of stable isotope-labeled compounds like L-Arabinopyranose-¹³C is integral to modern

drug development.[1][2][3] Key applications include:

Pharmacokinetic Studies: Tracing the absorption, distribution, metabolism, and excretion

(ADME) of carbohydrate-based drugs or drug conjugates.

Target Engagement and Mechanism of Action Studies: Investigating how a drug interacts

with its intended metabolic pathway and elucidating its mechanism of action.

Biomarker Discovery: Identifying and validating biomarkers that indicate drug efficacy or

toxicity by monitoring changes in metabolic fluxes.

By providing a precise way to follow the metabolic fate of L-arabinose, L-Arabinopyranose-¹³C

offers researchers a powerful tool to gain deeper insights into cellular metabolism, with

significant implications for biotechnology and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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